
Navigating the Safety Landscape of 3-
Propylcyclopentanone: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Propylcyclopentanone

Cat. No.: B2565938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct, experimentally-derived safety and toxicological data for 3-
propylcyclopentanone are not readily available in public databases. This guide has been

developed by extrapolating information from the well-characterized parent compound,

cyclopentanone, and the closely related isomer, 2-propylcyclopentanone. All recommendations

should be applied with the understanding that they represent an informed but estimated safety

profile. Rigorous safety assessments should be conducted as part of any new work with this

compound.

Executive Summary
3-Propylcyclopentanone is a substituted cyclic ketone with potential applications in chemical

synthesis and drug discovery. Due to a lack of specific safety data, this document provides a

comprehensive overview of its anticipated hazards, handling precautions, and emergency

procedures based on data from cyclopentanone and related analogues. It is presumed to be a

flammable liquid that can cause skin and eye irritation. This guide serves as a foundational

resource for laboratory personnel, emphasizing the importance of standard safety protocols for

handling volatile organic compounds.

Physicochemical and Toxicological Data
The following tables summarize the available physicochemical properties for 3-
propylcyclopentanone (largely computed) and the experimental safety and toxicological data
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for cyclopentanone, which should be used as a conservative proxy.

Table 1: Physicochemical Properties

Property
3-
Propylcyclopentan
one (Computed)

Cyclopentanone
(Experimental)

Data Source

Molecular Formula C₈H₁₄O C₅H₈O [1]

Molecular Weight 126.20 g/mol 84.12 g/mol [1]

Boiling Point Not Available 130 - 131 °C

Melting Point Not Available -51 °C

Flash Point Not Available
30 °C (86 °F) - closed

cup

Density Not Available 0.949 g/cm³

Table 2: Toxicological Data (Cyclopentanone)

Endpoint Value Species Data Source

Acute Toxicity

(Inhalation)
LC50: 19,500 mg/m³ Rat

Acute Toxicity

(Intraperitoneal)
LD50: 1950 mg/kg Mouse

Skin Irritation Mild skin irritation Rabbit

Eye Irritation Severe eye irritation Rabbit

Carcinogenicity

Not classified as a

carcinogen by IARC,

NTP, or OSHA

N/A

Hazard Identification and Classification
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Based on the available data for cyclopentanone and GHS notifications for 2-

propylcyclopentanone, 3-propylcyclopentanone should be handled as a substance with the

following hazards[2]:

Flammable Liquid: Assumed to be a Category 3 Flammable Liquid. Vapors may form

explosive mixtures with air and can travel a considerable distance to an ignition source and

flash back.

Skin Irritation: Causes skin irritation (Category 2).

Eye Irritation: Causes serious eye irritation (Category 2A).

Respiratory Irritation: May cause respiratory tract irritation.

Experimental Protocols
The data presented for cyclopentanone are derived from standardized testing methodologies,

which would be applicable for any future characterization of 3-propylcyclopentanone.

4.1 Flash Point Determination The flash point is typically determined using a closed-cup

method, such as the Pensky-Martens closed-cup tester (ASTM D93) or a similar apparatus.

The liquid is heated at a slow, constant rate in a closed vessel, and a small flame is periodically

introduced into the vapor space. The flash point is the lowest temperature at which the vapors

above the liquid ignite.

4.2 Acute Toxicity (LD50/LC50) Studies Acute toxicity studies are generally conducted following

OECD (Organisation for Economic Co-operation and Development) guidelines.

Oral LD50 (OECD 423): A single dose of the substance is administered to a group of fasted

animals (typically rats) by gavage. The animals are observed for up to 14 days for signs of

toxicity and mortality. The LD50 is the statistically estimated dose that would be lethal to 50%

of the animals.

Inhalation LC50 (OECD 403): Animals (typically rats) are exposed to the substance's vapor

or aerosol in an inhalation chamber for a specified period (e.g., 4 hours). The concentration

that is lethal to 50% of the test animals is determined.
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4.3 Skin and Eye Irritation Studies

Dermal Irritation (OECD 404): A small amount of the substance is applied to a shaved patch

of skin on a test animal (typically a rabbit). The site is observed for signs of erythema

(redness) and edema (swelling) over a period of several days.

Eye Irritation (OECD 405): A small amount of the substance is instilled into one eye of a test

animal (typically a rabbit), with the other eye serving as a control. The eyes are examined for

effects on the cornea, iris, and conjunctiva.

Safety and Handling
5.1 Engineering Controls

Work with 3-propylcyclopentanone should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

5.2 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). A lab coat or

chemical-resistant apron should be worn.

Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling vapors, use

a NIOSH-approved respirator with an organic vapor cartridge.

5.3 Handling and Storage

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Keep the container tightly closed in a dry, cool, and well-ventilated place.

Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists.
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Wash hands thoroughly after handling.

Emergency Procedures
6.1 First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.

6.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.

For large fires, use water spray or fog.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may spread along floors, creating a fire

hazard.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

6.3 Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate PPE.
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Environmental Precautions: Prevent the product from entering drains.

Containment and Cleanup: Absorb the spill with a non-combustible absorbent material (e.g.,

sand, earth, vermiculite) and place it in a suitable container for disposal.

Logical and Workflow Diagrams
The following diagrams illustrate key logical relationships and workflows for the safe handling of

3-propylcyclopentanone.
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Caption: Hazard assessment logic for compounds with limited data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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